Cas no 367-64-6 (n-Butyl Trifluoroacetate)
n-Butyl Trifluoroacetate structure
Product Name:n-Butyl Trifluoroacetate
CAS No:367-64-6
MF:C6H9F3O2
MW:170.129672765732
MDL:MFCD00039234
CID:313641
PubChem ID:78987
Update Time:2025-08-04
n-Butyl Trifluoroacetate Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2,2,2-trifluoro-, butyl ester
- Butyl trifluoroacetate
- n-Butyl trifluoroacetate
- butyl 2,2,2-trifluoroacetate
- 1-Butanol, trifluoroacetate
- butyl 2,2,2-tris(fluoranyl)ethanoate
- Acetic acid, trifluoro-, butyl ester
- NSC 77658
- A823359
- NCIOpen2_000808
- trifluoro-acetic acid butyl ester
- AKOS006223452
- FT-0632051
- NSC77658
- FS-4030
- CS-0361227
- Trifluoroacetic acid, n-butyl ester
- n-butyltrifluoroacetate
- MFCD00039234
- CF3CO2(n-C4H9)
- 1-butyl trifluoroacetate
- DTXSID70190149
- 2,2,2-trifluoroacetic acid butyl ester
- NSC-77658
- EINECS 206-699-0
- 367-64-6
- 3MZ278LA66
- NS00030086
- Acetic acid, 2,2,2-trifluoro-, butyl ester
- SCHEMBL196154
- n-Butyl Trifluoroacetate
-
- MDL： MFCD00039234
- Inchi： 1S/C6H9F3O2/c1-2-3-4-11-5(10)6(7,8)9/h2-4H2,1H3
- InChI Key： CLDYDTBRUJPBGU-UHFFFAOYSA-N
- SMILES： FC(C(=O)OCCCC)(F)F
Computed Properties
- Exact Mass: 170.05500
- Monoisotopic Mass: 170.05546401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.027
- Boiling Point: 100 °C
- Flash Point: 15°C
- Refractive Index: 1.353
- PSA: 26.30000
- LogP: 1.89200
- Solubility: Not available
n-Butyl Trifluoroacetate Security Information
- Hazard Statement： Flammable
- Hazardous Material transportation number：3272
- Hazard Category Code： 11-34
- Safety Instruction： S16; S23; S45; S36/37/39; S26
-
Hazardous Material Identification：
- HazardClass：FLAMMABLE
- Risk Phrases：R11
n-Butyl Trifluoroacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 004338-1g |
n-Butyl trifluoroacetate |
367-64-6 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 004338-5g |
n-Butyl trifluoroacetate |
367-64-6 | 97% | 5g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 004338-25g |
n-Butyl trifluoroacetate |
367-64-6 | 97% | 25g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 004338-100g |
n-Butyl trifluoroacetate |
367-64-6 | 97% | 100g |
￡68.00 | 2022-03-01 | |
| Fluorochem | 004338-500g |
n-Butyl trifluoroacetate |
367-64-6 | 97% | 500g |
￡277.00 | 2022-03-01 | |
| Apollo Scientific | PC1614-25g |
But-1-yl trifluoroacetate |
367-64-6 | 99% | 25g |
£72.00 | 2024-07-23 | |
| Apollo Scientific | PC1614-100g |
But-1-yl trifluoroacetate |
367-64-6 | 99% | 100g |
£121.00 | 2025-02-19 | |
| TRC | B810673-250mg |
n-Butyl Trifluoroacetate |
367-64-6 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B810673-500mg |
n-Butyl Trifluoroacetate |
367-64-6 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B810673-2.5g |
n-Butyl Trifluoroacetate |
367-64-6 | 2.5g |
$ 80.00 | 2022-06-06 |
n-Butyl Trifluoroacetate Related Literature
-
1. Alkyl exchange reactions in trifluoroacetic acid. t-Butyl trifluoroacetate, an efficient alkylation agent for aromatic compoundsUlla Svanholm,Vernon D. Parker J. Chem. Soc. Perkin Trans. 1 1973 562
-
2. Free-radical substitution in aliphatic compounds. Part XIV. The halogenation of esters of butan-1-olHari Singh,J. M. Tedder J. Chem. Soc. B 1966 608
-
3. Toluene-p-sulfonic acid-catalysed reaction of but-1-ene with trifluoroacetic acid: return and elimination from the intimate ion pairDan Farca?iu J. Chem. Soc. Chem. Commun. 1994 2611
-
4. Weakly nucleophilic leaving groups. Solvolyses of 1-adamantyl and t-butyl heptafluorobutyrates and trifluoroacetatesT. William Bentley,Karl Roberts J. Chem. Soc. Perkin Trans. 2 1989 1055
-
James Pritchard,Georgy A. Filonenko,Robbert van Putten,Emiel J. M. Hensen,Evgeny A. Pidko Chem. Soc. Rev. 2015 44 3808
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
367-64-6 (n-Butyl Trifluoroacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
